Cas no 123318-81-0 (9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-)

9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- structure
123318-81-0 structure
Product Name:9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
CAS No:123318-81-0
MF:C10H13FN6O2
MW:268.247624158859
CID:226750
PubChem ID:452081
Update Time:2025-04-19

9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
    • [(2S,4S,5R)-5-(2,6-diaminopurin-9-yl)-4-fluorooxolan-2-yl]methanol
    • 9-(2,3-dideoxy-2-fluoro-.beta.-threo-pentofuranosyl)-2,6-diaminopurine
    • 9-(2,3-dideoxy-2-fluoro-beta-threo-pentofuranosyl)-2,6-diaminopurine
    • 9H-Purine-2,6-diamine, 9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-
    • SCHEMBL8620311
    • 2,6-diNH2-2'F-ddP
    • [(2S,4S,5R)-5-(2,6-diaminopurin-9-yl)-4-fluoro-tetrahydrofuran-2-yl]methanol
    • NSC 646646
    • DTXSID70153951
    • NSC646646
    • 123318-81-0
    • Inchi: 1S/C10H13FN6O2/c11-5-1-4(2-18)19-9(5)17-3-14-6-7(12)15-10(13)16-8(6)17/h3-5,9,18H,1-2H2,(H4,12,13,15,16)/t4-,5-,9+/m0/s1
    • InChI Key: PHDRWZXWRBXBOC-DQSPEZDDSA-N
    • SMILES: F[C@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC(N)=NC1=2

Computed Properties

  • Exact Mass: 268.108
  • Monoisotopic Mass: 268.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125Ų
  • XLogP3: 0

Experimental Properties

  • Density: 2.01
  • Boiling Point: 656.4°C at 760 mmHg
  • Flash Point: 350.8°C
  • Refractive Index: 1.859

9H-Purine-2,6-diamine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)- Related Literature

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